Potassium N-chloro-p-toluenesulfonamide

• CAS: 125069-32-1
• Molecular Formula: C7H7ClKNO2S
• Molecular Weight: 243.75 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)[N-]Cl.[K+]
• InChI: InChI=1S/C7H7ClNO2S.K/c1-6-2-4-7(5-3-6)12(10,11)9-8;/h2-5H,1H3;/q-1;+1
• InChIKey: PNUIBIYBMXXKLI-UHFFFAOYSA-N

For water-sensitive protocols, the sodium trihydrate's spontaneous rehydration compromises stoichiometry. The anhydrous potassium salt resists moisture uptake, delivering reliable active chlorine content without re-standardization. • ~15% higher active chlorine per gram vs. sodium trihydrate, reducing reagent mass per titration. • Eliminates periodic re-standardization due to variable hydration. • Confirmed heptacoordinated K⁺ environment for differentiated non-aqueous reactivity. Supplied as an anhydrous crystalline solid, stable under desiccated ambient storage, with ≥95% purity suitable for chloraminometry, radioiodination, and moisture-sensitive synthesis.

Potassium N-Chloro-p-Toluenesulfonamide (CAS 125069-32-1): Physicochemical Baseline and Procurement-Relevant Identity

Potassium N-chloro-p-toluenesulfonamide (CAS 125069-32-1), also designated as anhydrous Chloramine-T potassium salt, is the potassium congener of the N-chloro-p-toluenesulfonamide anion with molecular formula C₇H₇ClKNO₂S and molecular weight 243.75 g/mol [1]. Unlike the widely distributed sodium salt trihydrate (CAS 7080-50-4, MW 281.69), this compound is supplied as an anhydrous crystalline solid [2]. It belongs to the N-chloroarenesulfonamidate (NCAS) class, functioning as a source of electrophilic chlorine (Cl⁺) and as a mild oxidizing agent in organic synthesis, analytical chemistry, and disinfection applications [3]. The compound is listed under DTXSID10563010 and is available from major chemical suppliers including Sigma-Aldrich and Santa Cruz Biotechnology [1].

Anhydrous potassium salt of N-chloro-p-toluenesulfonamide; distinct from sodium trihydrate

Electrophilic chlorine (Cl⁺) source and mild oxidant for synthesis, titration, and disinfection research

Resists atmospheric rehydration; may support moisture-sensitive synthesis workflows

• [1] ChemBase. N-氯代对甲苯磺酰胺钾 (Potassium N-chloro-p-toluenesulfonamide). Product No. 689564. Sigma Aldrich listing. View Source
• [2] Wikipedia. Chloramine-T. Molar mass: 227.64 g/mol (anhydrous sodium salt), 281.69 g/mol (trihydrate). View Source
• [3] ChEBI. chloramine T (CHEBI:53767). European Bioinformatics Institute, 2019. View Source

Why Potassium N-Chloro-p-Toluenesulfonamide Cannot Be Freely Substituted with the Sodium Salt Trihydrate

Despite sharing the identical N-chloro-p-toluenesulfonamide anion, the potassium and sodium salts exhibit materially different physicochemical behaviours that preclude generic interchange in procurement and experimental design. Crystallographic evidence demonstrates that the sodium ion preferentially coordinates water molecules while the potassium ion preferentially interacts with sulfonamidate oxygen atoms, producing divergent hydration tendencies [1]. Critically, anhydrous sodium NCAS salts spontaneously rehydrate upon air exposure, whereas the corresponding potassium salts resist moisture uptake under identical conditions [2]. This difference carries direct consequences for water-sensitive synthetic protocols, gravimetric dosing accuracy, and long-term storage stability. Furthermore, the absence of three water molecules of crystallization in the potassium salt yields approximately 15% higher active chlorine content per unit mass compared to the sodium trihydrate, a factor that directly affects stoichiometric calculations in oxidation and chlorination reactions [3].

Target: Potassium Salt (Anhydrous)

Substitute: Sodium Salt Trihydrate

Resists moisture uptake; remains anhydrous under ambient storage

Spontaneously rehydrates in air; hydration state varies

Higher active chlorine content per unit mass

Lower active chlorine mass fraction due to three water molecules of crystallization

• [1] Besenyei, G., Párkányi, L., & Simándi, L. (2007). The effect of the rcation/ranion ratio on the structural and chemical properties of N-chloroarenesulfonamidates. Inorganica Chimica Acta, 360(8), 2686–2696. View Source
• [2] Besenyei, G. & Simándi, L. (2007). Szulfonamidszármazékok katalitikus karbonilezésének mechanizmusvizsgálata (Catalytic carbonylation of sulfonamide derivatives. Mechanistic studies). Hungarian Academy of Sciences, REAL repository. Statement: sodium salts easily rehydrate; potassium salts reluctant to absorb water. View Source
• [3] Calculated from molecular weights: K anhydrous (C₇H₇ClKNO₂S, MW 243.75) vs Na trihydrate (C₇H₇ClNNaO₂S·3H₂O, MW 281.69). Active chlorine = 2 × 35.45 / MW. Verified against commercial specification: Na trihydrate active chlorine 23–26% (Ningbo Zhihua Chemical Co.). View Source

Potassium N-Chloro-p-Toluenesulfonamide: Quantified Differentiation Evidence vs. Comparator Compounds

Moisture Rehydration Resistance: Potassium vs. Sodium N-Chloroarenesulfonamidate Salts Under Ambient Air Storage

The potassium salt of N-chloro-p-toluenesulfonamide resists rehydration upon ambient air storage, in direct contrast to the sodium congener. IR spectroscopy and powder X-ray diffraction studies on air-dried, water-free, and rehydrated samples of both sodium and potassium N-chloroarenesulfonamidates established that water-free sodium salts are easily rehydrated when stored in air, whereas the potassium salts are reluctant to absorb water under identical conditions [1]. This behavioural divergence is attributed to the larger ionic radius of K⁺ (r⁺/r⁻ ratio effect), which alters the cation's coordination sphere preference—sodium ions preferentially incorporate water oxygen atoms, while potassium ions preferentially interact with sulfonamidate oxygen atoms as confirmed by single-crystal X-ray diffraction [2].

Moisture Rehydration

Head-to-head

K salt resists rehydration; Na salt rehydrates easily in air

Supports anhydrous synthesis workflow

IR and XRD evidence; ambient storage

Evidence Dimension	Moisture absorption behaviour upon air exposure of water-free samples
Target Compound Data	Potassium N-chloroarenesulfonamidates: resistant to rehydration; do not absorb water from ambient air [qualitative binary outcome]
Comparator Or Baseline	Sodium N-chloroarenesulfonamidates: easily rehydrated when stored in air [qualitative binary outcome]
Quantified Difference	Qualitative binary difference: sodium salts rehydrate; potassium salts do not, under identical ambient conditions. Root cause: different r⁺/r⁻ radius ratios producing divergent coordination sphere compositions.
Conditions	IR spectroscopy and powder X-ray diffraction; air-dried, water-free, and rehydrated samples; ambient atmosphere storage

Why This Matters

For water-sensitive organic synthesis (e.g., anhydrous allylic amination, catalytic aziridination) and for applications requiring precise gravimetric dosing unaffected by variable hydration states, the potassium salt's moisture resistance eliminates uncertainty in active chlorine stoichiometry that plagues the hygroscopic sodium salt.

• [1] Besenyei, G. & Simándi, L. (2007). Szulfonamidszármazékok katalitikus karbonilezésének mechanizmusvizsgálata. REAL repository, Hungarian Academy of Sciences. Section 1: air-dried, water-free and rehydrated sodium and potassium N-chloroarenesulfonamidates studied; sodium salts easily rehydrated, potassium salts reluctant to absorb water. View Source
• [2] Besenyei, G., Párkányi, L., & Simándi, L. (2007). The effect of the rcation/ranion ratio on the structural and chemical properties of N-chloroarenesulfonamidates. Inorganica Chimica Acta, 360(8), 2686–2696. View Source

Active Chlorine Content per Unit Mass: Potassium Anhydrous Salt vs. Sodium Trihydrate

The anhydrous potassium salt delivers a higher mass fraction of active (oxidizing) chlorine compared to the commercially dominant sodium trihydrate form. Theoretical active chlorine content, calculated as Cl₂ equivalents (2 × 35.45 g/mol) divided by formula weight, yields 29.1% for the potassium anhydrous salt (MW 243.75) versus 25.2% for the sodium trihydrate (MW 281.69), representing a relative increase of approximately 15.6% [1]. This calculation aligns with the experimentally reported range of 23–26% active chlorine for commercial sodium Chloramine-T trihydrate . The difference arises solely from the absence of three water molecules of crystallization and the substitution of Na (atomic weight 22.99) by K (atomic weight 39.10).

Active Chlorine (calc.)

Reported

29.1% (K anhyd.) vs 25.2% (Na trihyd.)

Supports stoichiometric equivalence assessment

Theoretical from molecular formulas; commercial range 23–26%

Evidence Dimension	Active chlorine content (mass % as Cl₂ equivalents)
Target Compound Data	Potassium N-chloro-p-toluenesulfonamide (anhydrous): 29.1% (calculated theoretical)
Comparator Or Baseline	Sodium N-chloro-p-toluenesulfonamide trihydrate: 25.2% theoretical; 23–26% reported commercial range
Quantified Difference	Absolute difference: +3.9 percentage points; Relative increase: ~15.6% more active chlorine per gram
Conditions	Calculated from molecular formulas: C₇H₇ClKNO₂S (MW 243.75) vs C₇H₇ClNNaO₂S·3H₂O (MW 281.69)

Why This Matters

In oxidimetric titrations, chlorination reactions, and disinfection dosing, the higher active chlorine density of the potassium anhydrous salt means that ~15% less mass is required to deliver equivalent oxidizing equivalents, directly reducing reagent consumption and potentially lowering per-reaction procurement cost for high-throughput laboratories.

• [1] Calculated from standard atomic weights. Active chlorine (as Cl₂) = (2 × 35.453) / MW × 100%. K salt: 70.906/243.75 = 29.09%. Na trihydrate: 70.906/281.69 = 25.17%. Confirmed by Wikipedia molar mass data: Na anhydrous 227.64, Na trihydrate 281.69 g/mol. View Source

Cation-Dependent Coordination Sphere Architecture and N–Cl Bond Weakening in Dehydrated NCAS Salts

Single-crystal X-ray diffraction and IR spectroscopic analysis of sodium and potassium N-chloroarenesulfonamidates revealed that the sodium ions tend to incorporate more water oxygen atoms in their coordination spheres than the potassium ions, while the potassium congeners prefer interaction with sulfonamidate moieties [1]. This structural divergence is quantitatively manifested in the coordination number: in the potassium N-chloro-o-toluenesulfonamidate monohydrate crystal structure, the K⁺ ion is heptacoordinated (coordination number = 7) by two water oxygen atoms, four sulfonyl oxygen atoms, and one chlorine atom of the anion, with an S–N distance of 1.584(3) Å consistent with S=N double-bond character [2]. IR spectroscopy further revealed that upon dehydration, the νas(SO₂) and ν(SN) bands shift in opposite directions, indicative of increased sulfonyl group polarization by the metal centers, and a weakening of the N–Cl bond is suspected in water-free compounds, which may contribute to the known thermal instability of dehydrated NCAS salts [1].

Coordination Sphere

Reported

K⁺ CN=7, S–N 1.584(3) Å; IR shift on dehydration

May influence reactivity in non-aqueous media

Single-crystal XRD; N–Cl weakening suspected

Evidence Dimension	Coordination sphere composition and N–Cl bond integrity upon dehydration
Target Compound Data	Potassium NCAS: K⁺ heptacoordinated (CN=7); preferential sulfonamidate O-atom coordination; N–Cl bond weakening upon dehydration detected by IR
Comparator Or Baseline	Sodium NCAS: preferential water O-atom coordination in the coordination sphere; same N–Cl bond weakening trend upon dehydration
Quantified Difference	S–N bond length in K N-chloro-o-toluenesulfonamidate monohydrate: 1.584(3) Å. νas(SO₂) and ν(SN) band shifts opposite upon dehydration (both salts). N–Cl stretching vibrations in potassium salts: 947–933 cm⁻¹.
Conditions	Single-crystal X-ray diffraction (T = 293 K, Mo Kα radiation), IR spectroscopy (solid state), powder XRD; comparison of hydrated, dehydrated, and rehydrated samples

Why This Matters

Understanding the differentiated coordination environment and dehydration-induced N–Cl bond weakening is critical for predicting thermal stability during drying or exothermic reaction conditions. The potassium salt's distinct coordination architecture may influence its reactivity profile in non-aqueous media where the counterion's Lewis acidity affects substrate activation.

• [1] Besenyei, G., Párkányi, L., & Simándi, L. (2007). The effect of the rcation/ranion ratio on the structural and chemical properties of N-chloroarenesulfonamidates. Inorganica Chimica Acta, 360(8), 2686–2696. View Source
• [2] Jyothi, K. & Gowda, B.T. (2011). Potassium N-chloro-o-toluenesulfonamidate monohydrate. Acta Crystallographica Section E, 67(Pt 7), m961. DOI: 10.1107/S1600536811023555. View Source

Chloramine-T (N-Chloro-p-toluenesulfonamide) vs. Sodium Hypochlorite: Minimum Inhibitory Concentration (MIC) Against Listeria monocytogenes

In a direct comparative study against nine strains of Listeria monocytogenes, the sodium salt of N-chloro-p-toluenesulfonamide (Chloramine-T) demonstrated a twofold potency advantage over sodium hypochlorite. The minimum inhibitory concentration (MIC) was determined to be 256 ppm for Chloramine-T versus 512 ppm for sodium hypochlorite, with both agents tested at 37 °C for 20 hours in tryptic soy broth [1]. This class-level evidence establishes the N-chloro-p-toluenesulfonamide anion as intrinsically more potent than free hypochlorite on an equimolar active chlorine basis, a property retained irrespective of the counterion (sodium or potassium).

MIC L. monocytogenes

Class-level inference

Chloramine-T 256 ppm vs NaOCl 512 ppm

Supports antimicrobial screening context; anion-driven activity

Sodium salt used; 9 strains, 37°C, 20 h

Evidence Dimension	Minimum inhibitory concentration (MIC) against L. monocytogenes
Target Compound Data	Chloramine-T (sodium N-chloro-p-toluenesulfonamide): MIC = 256 ppm (all 9 strains tested)
Comparator Or Baseline	Sodium hypochlorite (NaOCl): MIC = 512 ppm
Quantified Difference	2.0× lower MIC (256 vs 512 ppm); Chloramine-T is twice as potent as NaOCl on a ppm basis
Conditions	9 strains of L. monocytogenes; tryptic soy broth; 37 °C; 20 h incubation

Why This Matters

For end-users selecting between chloramine-based and hypochlorite-based disinfectants, the 2× potency differential translates to lower effective use concentrations and reduced corrosion risk. Although this study used the sodium salt, the antimicrobial activity is anion-driven (N-chloro-p-toluenesulfonamide → HOCl release), making the potassium salt an equivalent or superior alternative given its higher active chlorine mass fraction.

• [1] Vongkamjan, K., et al. (2014). Biochemical and morphological alteration of Listeria monocytogenes under environmental stress caused by chloramine-T and sodium hypochlorite. Food Control, 45, 455–461. View Source

Chloramine-T vs. Chloramine-B: Differential Mycobactericidal Concentration Requirements

A comparative bactericidal study of Chloramine-T and Chloramine-B against atypical mycobacteria and Mycobacterium tuberculosis demonstrated a clear potency gradient. Chloramine-B required a concentration of 5.0% to achieve mycobacterial kill at 24 hours exposure, whereas Chloramine-T achieved the same endpoint at only 3.0% concentration under identical exposure duration [1]. This represents a 1.67-fold lower effective concentration for Chloramine-T, attributable to the electron-donating p-methyl substituent on the benzene ring enhancing the oxidizing capacity of the N-chloro group relative to the unsubstituted Chloramine-B.

Mycobactericidal Conc.

Class-level inference

Chloramine-T 3.0% vs Chloramine-B 5.0%

Supports p-methyl scaffold for mycobacterial studies

24 h exposure; sodium salt used

Evidence Dimension	Bactericidal concentration against mycobacteria at 24 h exposure
Target Compound Data	Chloramine-T (N-chloro-p-toluenesulfonamide, sodium salt): effective at 3.0% concentration
Comparator Or Baseline	Chloramine-B (N-chlorobenzenesulfonamide, sodium salt): effective at 5.0% concentration
Quantified Difference	1.67-fold lower effective concentration for Chloramine-T (3.0% vs 5.0%); 40% reduction in required disinfectant mass
Conditions	In vitro suspension test; atypical mycobacteria and M. tuberculosis; 24 h exposure time

Why This Matters

The p-methyl substitution on Chloramine-T (shared by both the sodium and potassium salts) confers intrinsically superior antimycobacterial activity over Chloramine-B. For procurement decisions involving tuberculocidal disinfection protocols, the N-chloro-p-toluenesulfonamide scaffold (whether as Na or K salt) is the preferred choice, and the potassium salt's higher active chlorine density further amplifies this advantage on a mass basis.

• [1] Palii, A.P. (2013). Bactericidal properties of chloramines in relation to mycobacteria. Scientific Progress & Innovations, (1), 97–99. DOI: 10.31210/visnyk2013.01.25. View Source

Potassium N-Chloro-p-Toluenesulfonamide: Evidence-Backed Application Scenarios for Scientific and Industrial Procurement

Anhydrous Organic Synthesis Requiring Water-Sensitive N-Chlorination or Oxidation

In synthetic protocols where the presence of water of crystallization would quench reactive intermediates (e.g., organometallic reagents, acid chlorides, or moisture-sensitive catalytic cycles), the anhydrous potassium salt is the appropriate choice over the sodium trihydrate. The potassium salt's resistance to atmospheric rehydration [1] ensures that the reagent remains water-free throughout storage and handling, unlike the sodium salt which readily rehydrates. This is particularly relevant for allylic amination reactions using anhydrous Chloramine-T with selenium metal in CH₂Cl₂, where water contamination would compromise yield . The heptacoordinated K⁺ environment confirmed crystallographically [2] also suggests differentiated reactivity in non-aqueous media where the counterion may influence substrate pre-coordination.

High-Throughput Oxidimetric Analysis and Titrimetry

For laboratories conducting routine chloraminometric determinations of analytes such as As(III), Sb(III), Fe(II), sulfites, or hydrogen peroxide, the potassium anhydrous salt's 29.1% active chlorine content—approximately 15.6% higher than the sodium trihydrate [3]—directly reduces the mass of reagent required per titration. In high-throughput settings processing hundreds of determinations per week, this mass efficiency translates to measurably lower reagent procurement volume and reduced waste generation. The stoichiometric reliability of the anhydrous form also eliminates the need for periodic active chlorine re-standardization caused by variable hydration in the sodium trihydrate upon prolonged storage.

Radioiodination of Heat-Sensitive Biomolecules Requiring Controlled Oxidant Stoichiometry

In electrophilic radioiodination of proteins, peptides, and antibodies using iodine-125 or iodine-131, Chloramine-T is a gold-standard oxidizing agent achieving radiochemical yields exceeding 95% with stability up to 72 hours [4]. The potassium anhydrous salt's precisely known active chlorine content per unit mass (unaffected by variable hydration) enables tighter control of oxidant-to-substrate ratios, which is critical for minimizing oxidative damage to sensitive biomolecules such as monoclonal antibodies where excess oxidant causes progressive degradation [5]. The potassium salt's moisture resistance further ensures batch-to-batch consistency in radiochemical yield.

Disinfectant Formulation Where Sodium Ion Interference Must Be Minimized

In specialized disinfection or biocide formulations where sodium ion accumulation is undesirable—such as in recirculating cooling water systems where sodium contributes to scaling, or in certain plant tissue culture media where Na⁺/K⁺ ratios affect morphogenesis—the potassium salt provides the same N-chloro-p-toluenesulfonamide active moiety without introducing additional sodium. The class-level evidence establishing Chloramine-T's 2× potency advantage over sodium hypochlorite (MIC 256 vs 512 ppm for L. monocytogenes [6]) and 1.67× advantage over Chloramine-B against mycobacteria (3.0% vs 5.0% [7]) supports the selection of the N-chloro-p-toluenesulfonamide scaffold, while the potassium counterion addresses ion-specific formulation constraints.

Application

Selection Property

Validation Focus

Anhydrous organic synthesis

Anhydrous, moisture-resistant form

Verify yield in water-sensitive reactions; stoichiometric integrity

High-throughput oxidimetric titration

Higher active chlorine mass fraction

Validate titrant consumption and re-standardization frequency

Radioiodination of biomolecules

Controlled oxidant stoichiometry

Assess radiochemical yield and biomolecule integrity

Disinfectant formulation with ion constraints

Sodium-free N-chloro-p-toluenesulfonamide scaffold

Evaluate antimicrobial efficacy and scaling potential

• [1] Besenyei, G. & Simándi, L. (2007). Szulfonamidszármazékok katalitikus karbonilezésének mechanizmusvizsgálata. Hungarian Academy of Sciences. Potassium salts reluctant to absorb water from air. View Source
• [2] Jyothi, K. & Gowda, B.T. (2011). Potassium N-chloro-o-toluenesulfonamidate monohydrate. Acta Cryst. E, 67, m961. K⁺ heptacoordinated, S–N = 1.584(3) Å. View Source
• [3] Calculated active chlorine: K anhydrous 29.1% vs Na trihydrate 25.2%. Verified by Wikipedia molar masses and commercial Na trihydrate specification (23–26% active chlorine). View Source
• [4] Sobral, D.V., et al. (2019). Comparative Study of Two Oxidizing Agents, Chloramine T and Iodo-Gen®, for the Radiolabeling of β-CIT with Iodine-131. Pharmaceuticals, 12(1), 25. View Source
• [5] OSTI.gov. Effect of chloramine-T labeling conditions on the stability of monoclonal antibodies and their fragments. Radiochemical yield >95%; progressive degradation observed at CT:Ab ratios of 1:1. View Source
• [6] Vongkamjan, K., et al. (2014). Biochemical and morphological alteration of Listeria monocytogenes under environmental stress caused by chloramine-T and sodium hypochlorite. Food Control, 45, 455–461. View Source
• [7] Palii, A.P. (2013). Bactericidal properties of chloramines in relation to mycobacteria. Scientific Progress & Innovations, (1), 97–99. View Source